H-Pro-OtBu . dibenzenesulfonimide

Specification

• CAS No.: 83283-35-6
• Molecular Formula: C21H28N2O6S2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: N-(benzenesulfonyl)benzenesulfonamide;tert-butyl (2S)-pyrrolidine-2-carboxylate
• Standard InChI: InChI=1S/C12H11NO4S2.C9H17NO2/c14-18(15,11-7-3-1-4-8-11)13-19(16,17)12-9-5-2-6-10-12;1-9(2,3)12-8(11)7-5-4-6-10-7/h1-10,13H;7,10H,4-6H2,1-3H3/t;7-/m.0/s1
• Standard InChI Key: QWCDJOBXFKHRJN-ZLTKDMPESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2
• SMILES: CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2
• Canonical SMILES: CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2

Introduction

H-Pro-OtBu . dibenzenesulfonimide is a chemical compound that combines L-proline tert-butyl ester with dibenzenesulfonimide. This compound is notable for its applications in organic synthesis and medicinal chemistry. The synthesis of H-Pro-OtBu . dibenzenesulfonimide typically involves the combination of L-proline tert-butyl ester and dibenzenesulfonimide under controlled conditions.

Synthesis

The synthesis of H-Pro-OtBu . dibenzenesulfonimide involves two main steps:

• Preparation of Intermediates: L-proline tert-butyl ester and dibenzenesulfonimide are prepared separately.

• Combination of Intermediates: These intermediates are then combined under controlled conditions to yield H-Pro-OtBu . dibenzenesulfonimide.

Applications

H-Pro-OtBu . dibenzenesulfonimide finds applications primarily in organic synthesis and medicinal chemistry. It is used as an intermediate in various organic reactions and in the synthesis of complex molecules.

Related Compounds

Several compounds share structural or functional similarities with H-Pro-OtBu . dibenzenesulfonimide:

Compound Name	Structure/Functionality	Uniqueness
L-Proline Tert-Butyl Ester	Directly related; used in peptide synthesis	Base structure for H-Pro-OtBu
Dibenzenesulfonamide	Sulfonamide derivative; used as a reagent	Precursor to dibenzenesulfonimide
N-Boc-L-proline	Similar proline derivative; protects amine functionality	Different protecting group (Boc vs OtBu)
N-(Phenylsulfonyl)prolinamide	Proline derivative with phenylsulfonyl group	Variation on sulfonamide functionality